Cas no 5453-15-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 3-(oxolan-2-yl)propyl decanoate
- 3-(tetrahydrofuran-2-yl)propyl decanoate
- AC1L5FBR
- AC1Q670M
- AG-J-89483
- AR-1E8037
- CTK5A1477
- decanoic acid-(3-tetrahydro[2]furyl-propyl ester)
- Decansaeure-(3-tetrahydro[2]furyl-propylester)
- NSC18551
- NSC-18551
- DTXSID40280768
- 5453-15-6
-
-
- Inchi: 1S/C17H32O3/c1-2-3-4-5-6-7-8-13-17(18)20-15-10-12-16-11-9-14-19-16/h16H,2-15H2,1H3
- InChI Key: MCIBZJFAXPOJHU-UHFFFAOYSA-N
- SMILES: O1CCCC1CCCOC(CCCCCCCCC)=O
Computed Properties
- Exact Mass: 284.23526
- Monoisotopic Mass: 284.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 0.94
- Boiling Point: 363.9°C at 760 mmHg
- Flash Point: 141.7°C
- Refractive Index: 1.455
- PSA: 35.53
- LogP: 4.62950
Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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